Cas no 920966-13-8 (4-chloro-1H-Pyrrolo[2,3-b]pyridine-5-carboxamide)

• Product Name: 4-chloro-1H-Pyrrolo[2,3-b]pyridine-5-carboxamide
• CAS No: 920966-13-8
• MF: C₈H₆ClN₃O
• MW: 195.605740070343
• MDL: MFCD15529238
• CID: 754965
• PubChem ID: 66924177
• Update Time: 2025-10-19

4-chloro-1H-Pyrrolo[2,3-b]pyridine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1H-Pyrrolo[2,3-b]pyridine-5-carboxamide
• 1H-Pyrrolo[2,3-b]pyridine-5-carboxamide, 4-chloro-
• SY251288
• VQUZOZOEDPTJRR-UHFFFAOYSA-N
• AMY7645
• VLB96613
• SB17729
• BDBM50607559
• 920966-13-8
• LT0076
• CHEMBL5220598
• MFCD15529238
• F15714
• 1H-Pyrrolo[2,3-b]pyridine-5-carboxamide,4-chloro-
• SCHEMBL1154763
• AKOS028110397
• BS-24790
• DTXSID90736048

• MDL： MFCD15529238
• Inchi： 1S/C8H6ClN3O/c9-6-4-1-2-11-8(4)12-3-5(6)7(10)13/h1-3H,(H2,10,13)(H,11,12)
• InChI Key： VQUZOZOEDPTJRR-UHFFFAOYSA-N
• SMILES： ClC1C(C(N)=O)=CN=C2C=1C=CN2

Computed Properties

• Exact Mass: 195.0199395g/mol
• Monoisotopic Mass: 195.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 4-chloro-1H-Pyrrolo[2,3-b]pyridine-5-carboxamide

4-Chloro-1H-Pyrrolo[2,3-b]pyridine-5-carboxamide (CAS No. 920966-13-8): A Comprehensive Overview

4-Chloro-1H-Pyrrolo[2,3-b]pyridine-5-carboxamide, identified by the CAS registry number 920966-13-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are heterocyclic aromatic compounds with a fused pyrrole and pyridine ring system. The presence of a chlorine substituent at the 4-position and a carboxamide group at the 5-position imparts unique chemical properties and biological activities to this molecule.

The structure of 4-Chloro-1H-Pyrrolo[2,3-b]pyridine-5-carboxamide is characterized by its fused bicyclic system, which consists of a pyrrole ring fused to a pyridine ring. The chlorine atom at position 4 introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. The carboxamide group at position 5 is a versatile functional group that can participate in hydrogen bonding and other non-covalent interactions, making it potentially useful in drug design and materials science.

Recent studies have highlighted the potential of 4-Chloro-1H-Pyrrolo[2,3-b]pyridine-5-carboxamide as a lead compound in the development of new therapeutic agents. For instance, researchers have explored its role as a modulator of various cellular pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. The compound's ability to interact with specific protein targets has been investigated using advanced computational methods and experimental techniques such as X-ray crystallography and surface plasmon resonance.

In terms of synthesis, 4-Chloro-1H-Pyrrolo[2,3-b]pyridine-5-carboxamide can be prepared through a variety of routes, including cyclization reactions involving amino acids or other nitrogen-containing precursors. One common approach involves the condensation of an appropriate amino acid with a carbonyl compound under acidic or basic conditions. The introduction of the chlorine substituent can be achieved through electrophilic substitution or other halogenation techniques.

The physical properties of 4-Chloro-1H-Pyrrolo[2,3-b]pyridine-5-carboxamide include a melting point of approximately 200°C and a solubility profile that makes it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry. Its UV-vis spectrum reveals strong absorption bands in the visible region, indicating its potential use in optoelectronic applications.

From an environmental perspective, the biodegradability and toxicity of CAS No. 920966-13-8 have been assessed in several studies. These studies suggest that the compound exhibits low toxicity to aquatic organisms under standard test conditions. However, further research is needed to fully understand its environmental impact and degradation pathways.

In conclusion, 4-Chloro-1H-Pyrrolo[2,3-b]pyridine-5-carboxamide (CAS No. 920966-13-8) is a versatile compound with promising applications in drug discovery and materials science. Its unique chemical structure and functional groups make it an attractive target for further research and development. As new insights into its biological activity and chemical properties continue to emerge, this compound is expected to play an increasingly important role in various fields of scientific inquiry.